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Compound of Interest

Compound Name: Lobetyolin

Cat. No.: B8117330

For researchers, scientists, and drug development professionals, the integrity of their work is
intrinsically linked to the safety of their laboratory environment. The proper disposal of chemical
compounds is a critical component of this, ensuring not only the well-being of laboratory
personnel but also the protection of our environment. This guide provides essential, immediate
safety and logistical information for the proper disposal of Lobetyolin, a polyacetylene
glycoside utilized in various research applications.

Lobetyolin presents specific hazards that necessitate careful handling and disposal. It is
harmful if swallowed and is very toxic to aquatic life with long-lasting effects[1]. Therefore, strict
adherence to established disposal protocols is paramount to mitigate these risks.

Quantitative Safety Data for Lobetyolin

To facilitate a clear understanding of the hazards associated with Lobetyolin, the following
table summarizes its key safety and physical properties.
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H302: Harmful if swallowed.
GHS Hazard Statements H410: Very toxic to aquatic life [1]

with long lasting effects.

GHS Precautionary P264, P270, P273, P301 + o
Statements P312, P330, P391, P501

Molecular Formula C20H2808 [1112][3]
Molecular Weight 396.43 g/mol [11[3]
Appearance Powder [3]

N Soluble in DMSO, Pyridine,
Solubility [4]
Methanol, Ethanol

Procedural Guidance for Lobetyolin Disposal

The following step-by-step protocol outlines the approved procedure for the disposal of
Lobetyolin from a laboratory setting. This workflow is designed to ensure safety and
compliance with environmental regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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